Cas no 703-61-7 (2,4-Dichloroquinoline)

• Product Name: 2,4-Dichloroquinoline
• CAS No: 703-61-7
• MF: C₉H₅Cl₂N
• MW: 198.048700094223
• MDL: MFCD00023939
• CID: 579570
• PubChem ID: 607503
• Update Time: 2025-10-30

2,4-Dichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloroquinoline
• Quinoline,2,4-dichloro-
• Quinoline, 2,4-dichloro-
• QNBJYUUUYZVIJP-UHFFFAOYSA-N
• 2,4-bis(chloranyl)quinoline
• 2,4-dichloro-quinoline
• 2,4-Dichloro quinoline
• BCP20135
• SBB092245
• AR3674
• TRA0052065
• RP04153
• VQ10065
• AB01396
• ZB010544
• SY047605
• BC646084
• AM804253
• AB0002214
• CS-D0244
• A836859
• A9283
• DTXSID60345843
• J-507194
• AKOS005264636
• A836860
• 2,4-Dichloroquinoline, 97%
• EN300-95284
• 703-61-7
• D4452
• FT-0632849
• MFCD00023939
• SCHEMBL397020
• PS-8246
• AF-753/00295002
• DB-019920
• 2,4-Dichlorochinoline; 2,4-Dichloroquinoline ;
• AC-907/25004856
• DTXCID50296916

• MDL： MFCD00023939
• Inchi： 1S/C9H5Cl2N/c10-7-5-9(11)12-8-4-2-1-3-6(7)8/h1-5H
• InChI Key： QNBJYUUUYZVIJP-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C2C=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 196.98000
• Monoisotopic Mass: 196.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.8

Experimental Properties

• Color/Form: Solid
• Density: 1.4178 (rough estimate)
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 282°C(lit.)
• Refractive Index: 1.6610 (estimate)
• PSA: 12.89000
• LogP: 3.54160
• λmax: 305(MeOH)(lit.)

2,4-Dichloroquinoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2,4-Dichloroquinoline

2,4-Dichloroquinoline: A Comprehensive Overview

2,4-Dichloroquinoline (CAS No. 703-61-7) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its quinoline skeleton with two chlorine substituents at the 2 and 4 positions, has garnered attention due to its unique electronic properties and potential for functionalization. In recent years, advancements in synthetic methodologies and the exploration of its electronic characteristics have expanded its utility across diverse domains.

The synthesis of 2,4-Dichloroquinoline involves a multi-step process that typically begins with the preparation of quinoline derivatives. Researchers have employed various strategies, including Friedländer synthesis and Skraup synthesis, to optimize the production of this compound. Recent studies have focused on enhancing the efficiency of these reactions through the use of catalysts and green chemistry principles. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to achieve higher yields while minimizing environmental impact.

One of the most promising applications of 2,4-Dichloroquinoline lies in its role as a precursor in pharmaceutical development. The compound's ability to act as a building block for more complex molecules has been exploited in the design of potential drug candidates. A notable example is its use in the synthesis of quinazoline derivatives, which have shown promising results in anticancer drug discovery. According to a 2023 review in *Medicinal Chemistry Communications*, certain derivatives exhibit selective cytotoxicity against cancer cells, making them valuable leads for further research.

In addition to pharmaceutical applications, 2,4-Dichloroquinoline has found utility in materials science. Its aromaticity and electron-withdrawing chlorine substituents make it an attractive candidate for use in organic electronics. Recent research has explored its incorporation into organic photovoltaic (OPV) materials. A study published in *Advanced Materials* highlighted how modifying 2,4-Dichloroquinoline can enhance charge transport properties in OPV devices, potentially leading to more efficient solar cells.

The electronic properties of 2,4-Dichloroquinoline are also being leveraged in the field of optoelectronics. By incorporating this compound into light-emitting diodes (LEDs), researchers have achieved improved emission efficiency. A 2023 paper in *Nature Photonics* reported that devices utilizing 2,4-Dichloroquinoline-based materials demonstrated enhanced color purity and brightness compared to traditional designs.

Furthermore, 2,4-Dichloroquinoline has shown potential in agricultural chemistry as a component of fungicides and pesticides. Its ability to inhibit fungal growth has been validated through numerous bioassays. A study conducted by researchers at the University of California revealed that certain formulations containing 2,4-Dichloroquinoline exhibited potent antifungal activity against plant pathogens without adverse effects on crop health.

The environmental impact of 2,4-Dichloroquinoline has also been a subject of recent investigations. While it is not classified as a hazardous chemical under current regulations, studies are ongoing to assess its biodegradability and ecological effects. Preliminary findings suggest that under specific conditions, such as those found in wastewater treatment systems, 2,4-Dichloroquinoline can undergo microbial degradation without posing significant risks to aquatic ecosystems.

In conclusion, CAS No. 703-61-7, or 2,4-Dichloroquinoline, stands as a versatile compound with diverse applications across multiple scientific disciplines. Its role as a precursor in pharmaceuticals, contributions to organic electronics and optoelectronics materials development highlight its significance in contemporary research and industry practices. As advancements continue to emerge from ongoing studies on its synthesis methods and functional properties, the future holds even greater potential for this intriguing compound.